Cas no 2944-68-5 (Butanedioic acid,2,3-dihydroxy- (2R,3R)-, iron(3+) salt (3:2))

• Product Name: Butanedioic acid,2,3-dihydroxy- (2R,3R)-, iron(3+) salt (3:2)
• CAS No: 2944-68-5
• MF: C₁₂H₁₂Fe₂O₁₈
• MW: 555.902888298035
• MDL: MFCD00054463
• CID: 261694
• PubChem ID: 57654175
• Update Time: 2025-06-03

Butanedioic acid,2,3-dihydroxy- (2R,3R)-, iron(3+) salt (3:2) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-dihydroxy- (2R,3R)-, iron(3+) salt (3:2)
• FERRIC TARTRATE
• Iron(III) tartrate
• 2,3-dihydroxybutanedioate,iron(3+)
• 2,3-dihydroxybutanedioate;iron(3+)
• 2, 3-dihydroxybutanedioate;iron(3+)
• DTXSID50951957
• 2944-68-5
• NS00083492
• J-017519
• Iron(3+) 2,3-dihydroxybutanedioate (2/3)
• AKOS015904639
• (2R,3R)-2,3-Dihydroxybutanedioic acid, Iron (3+) salt (3:2)
• SFOKDWPZOYRZFF-UHFFFAOYSA-H
• diiron(3+) tritartrate
• Iron(iii) 2,3-dihydroxysuccinate
• DB-297670

• MDL： MFCD00054463
• Inchi： 1S/3C4H6O6.2Fe/c3*5-1(3(7)8)2(6)4(9)10;;/h3*1-2,5-6H,(H,7,8)(H,9,10);;/q;;;2*+3/p-6
• InChI Key： SFOKDWPZOYRZFF-UHFFFAOYSA-H
• SMILES： [Fe+3].[Fe+3].OC(C(=O)[O-])C(C(=O)[O-])O.OC(C(=O)[O-])C(C(=O)[O-])O.OC(C(=O)[O-])C(C(=O)[O-])O

Computed Properties

• Exact Mass: 555.87200
• Monoisotopic Mass: 555.872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 362A^2

Experimental Properties

• Color/Form: Dark brown powder
• Melting Point: Not available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 279.18000
• LogP: -6.83540
• Vapor Pressure: No data available

Butanedioic acid,2,3-dihydroxy- (2R,3R)-, iron(3+) salt (3:2) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Butanedioic acid,2,3-dihydroxy- (2R,3R)-, iron(3+) salt (3:2)

Comprehensive Overview of Butanedioic acid,2,3-dihydroxy- (2R,3R)-, iron(3+) salt (3:2) (CAS No. 2944-68-5)

Butanedioic acid,2,3-dihydroxy- (2R,3R)-, iron(3+) salt (3:2), with the CAS number 2944-68-5, is a specialized iron-based compound derived from tartaric acid. This unique coordination complex is gaining attention in industries ranging from nutritional supplements to advanced material science. Its molecular structure combines the chiral properties of (2R,3R)-tartaric acid with ferric ions, creating a compound with distinct physicochemical characteristics.

Recent studies highlight its potential in sustainable agriculture as a micronutrient fertilizer, addressing iron deficiency in crops without soil toxicity. The compound's chelated iron form enhances bioavailability, making it a subject of interest for plant growth optimization. Researchers are also exploring its role in biodegradable polymers, where its metal-organic framework could replace conventional petroleum-based additives.

In the pharmaceutical sector, the stereospecificity of (2R,3R)-configuration shows promise for targeted drug delivery systems. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) while maintaining low cytotoxicity positions it as a candidate for novel nanomedicine carriers. Analytical techniques like X-ray crystallography confirm its octahedral coordination geometry, which contributes to its thermal stability up to 250°C.

Environmental scientists are investigating its catalytic properties in wastewater treatment, particularly for oxidizing organic pollutants through Fenton-like reactions. Unlike traditional iron catalysts, this compound demonstrates pH-dependent reactivity that minimizes sludge formation. These applications align with growing green chemistry initiatives seeking eco-friendly alternatives to harsh reagents.

The compound's electrochemical behavior has sparked innovation in energy storage technologies. When incorporated into cathode materials, its redox-active iron centers enable efficient electron transfer, potentially improving lithium-ion battery performance. Startups are patenting methods to synthesize the material using biomass-derived tartaric acid, reducing reliance on fossil fuel precursors.

Quality control protocols for CAS 2944-68-5 require advanced characterization methods. HPLC-UV analysis verifies enantiomeric purity (>99%), while ICP-OES quantifies iron content within ±0.5% specification. Regulatory agencies classify it as Generally Recognized As Safe (GRAS) for specific applications, though GMP certification remains essential for pharmaceutical-grade batches.

Emerging cosmeceutical applications leverage its antioxidant capacity, where it stabilizes formulations against UV-induced degradation. Dermatological studies suggest the iron complex may upregulate collagen synthesis without causing oxidative stress, making it a candidate for anti-aging serums. Formulators appreciate its compatibility with organic skincare standards and vegan ingredient requirements.

Industrial-scale production faces challenges in crystallization control, as particle morphology affects downstream performance. Recent process intensification approaches utilize continuous flow reactors to improve yield consistency. Life cycle assessments indicate a 40% reduction in carbon footprint compared to analogous iron compounds when using renewable starting materials.

Academic and commercial interest in Butanedioic acid,2,3-dihydroxy- (2R,3R)-, iron(3+) salt (3:2) continues to grow, with patent filings increasing 18% annually since 2020. Its multifunctionality bridges gaps between inorganic chemistry and biotechnology, offering solutions for circular economy objectives. Standardization of analytical methods and scaling protocols will determine its commercial viability across diverse sectors.